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CAS No.: 117681-12-6

Cat. No.: B1169473

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Herculite XR, a microhybrid composite restorative material, has been a staple in clinical

dentistry for many years. Its longevity and clinical success are significantly influenced by the

properties of its inorganic filler system. This technical guide provides an in-depth analysis of the

barium glass filler incorporated into Herculite XR, focusing on its chemical, physical, and

mechanical characteristics. The information presented herein is a synthesis of data from

various scientific publications and technical documents, intended to provide a comprehensive

resource for researchers and professionals in the field of dental materials.

Barium Glass Filler: Core Properties
The inorganic filler in Herculite XR is primarily composed of a silanated barium glass. This

specific type of filler is chosen for its ability to impart desirable properties to the final composite

material, including high radiopacity for diagnostic purposes, excellent aesthetics to match

natural tooth structure, and sufficient mechanical strength to withstand occlusal forces.
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Chemical Composition
While the exact proprietary formulation of the barium glass in Herculite XR is not publicly

disclosed, analysis of similar dental composites reveals that these fillers are typically based on

a barium-aluminosilicate or barium-boro-aluminosilicate glass system. The presence of barium

oxide (BaO) is critical for radiopacity, while silica (SiO₂) forms the glass network, and alumina

(Al₂O₃) enhances the mechanical properties and chemical durability.

A study on Herculite XRV, a later version of Herculite XR, indicated a filler content of

approximately 79% by weight.[1] The inorganic filler in the related product, Herculite XRV

Ultra, has been characterized to contain Barium, Silicon, and Aluminum, as expected for a

barium-aluminosilicate glass.

Physical and Optical Properties
The physical and optical properties of the barium glass filler are meticulously engineered to

ensure the final composite is both functional and aesthetically pleasing.

Particle Size and Distribution:

Herculite XR is classified as a microhybrid composite, indicating a blend of different filler

particle sizes. The average particle size for the related Herculite XRV is reported to be 0.6 µm.

[1] This multi-modal particle size distribution allows for a high filler loading, which in turn

enhances the mechanical properties of the composite. Smaller particles fill the interstices

between larger particles, reducing the volume of the organic resin matrix and thereby

decreasing polymerization shrinkage.

Refractive Index:

For a dental composite to mimic the appearance of natural tooth enamel, the refractive index

(RI) of the filler particles must be closely matched to that of the resin matrix. Barium glass fillers

are formulated to have a refractive index of approximately 1.5, which is similar to that of the

Bis-GMA-based resin matrix commonly used in dental composites. This matching of refractive

indices minimizes light scattering at the filler-resin interface, resulting in a more translucent and

life-like restoration.

Radiopacity:
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The inclusion of barium, a heavy element, in the glass composition significantly increases the

radiopacity of the composite. This property is essential for the radiographic detection of the

restoration, allowing clinicians to diagnose secondary caries at the restoration margin and to

evaluate the restoration's integrity over time. The radiopacity of dental composites is typically

measured according to the ISO 4049 standard, which requires the material to have a

radiopacity equal to or greater than that of the same thickness of aluminum.

Mechanical Properties of the Filler
The mechanical properties of the barium glass filler particles are a primary determinant of the

overall strength and wear resistance of the Herculite XR composite. The high modulus and

hardness of the glass particles reinforce the softer resin matrix, improving its resistance to

fracture and abrasion. The strength of the composite is not solely dependent on the filler itself

but also on the efficiency of the stress transfer from the resin matrix to the filler particles, which

is facilitated by the silane coupling agent.

Data Summary
The following tables summarize the key quantitative data available for the barium glass filler in

Herculite XR and related materials.

Table 1: Physical Properties of Barium Glass Filler in Herculite Series

Property Herculite XRV Herculite XRV Ultra
General Barium
Glass Filler

Filler Loading (wt%) ~79%[1] ~78% 60-85%

Average Particle Size 0.6 µm[1] 0.4 µm 0.1 - 5 µm

Refractive Index Not Specified Not Specified ~1.5

Table 2: Mechanical Properties of Herculite XRV Composite
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Property Value

Compressive Strength 380 MPa

Flexural Strength 115 MPa

Diametral Tensile Strength 45 MPa

Experimental Protocols
This section details the methodologies for characterizing the key properties of the barium glass

filler, synthesized from standard practices in dental materials research.

Determination of Filler Content (Thermogravimetric
Analysis - TGA)
Objective: To determine the weight percentage of the inorganic filler in the composite.

Methodology:

A small sample of the cured Herculite XR composite (10-20 mg) is accurately weighed and

placed in a TGA crucible.

The sample is heated in a TGA furnace from room temperature to 800°C at a controlled

heating rate (e.g., 10°C/min) in an inert atmosphere (e.g., nitrogen).

The organic resin matrix decomposes and volatilizes, while the inorganic barium glass filler

remains.

The final weight of the residue corresponds to the weight of the inorganic filler.

The filler content (wt%) is calculated as: (Final Weight / Initial Weight) * 100.

Particle Size Analysis (Scanning Electron Microscopy -
SEM)
Objective: To visualize the morphology and determine the size distribution of the filler particles.
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Methodology:

A sample of the uncured Herculite XR paste is dissolved in a suitable solvent (e.g., acetone)

to separate the filler particles from the resin.

The filler particles are isolated by centrifugation and washed multiple times with the solvent.

A small amount of the dried filler powder is dispersed on a sample stub with a conductive

adhesive.

The sample is sputter-coated with a thin layer of a conductive metal (e.g., gold-palladium) to

prevent charging.

The sample is then examined under a scanning electron microscope at various

magnifications.

Digital images are captured, and image analysis software is used to measure the diameters

of a large number of particles to generate a particle size distribution histogram.

Radiopacity Measurement (According to ISO 4049)
Objective: To determine the radiopacity of the composite material.

Methodology:

A disc-shaped specimen of cured Herculite XR with a thickness of 1.0 mm is prepared.

An aluminum step-wedge of varying thicknesses is used as a reference.

The composite specimen and the aluminum step-wedge are placed on a dental X-ray film or

digital sensor.

A dental X-ray is taken under standardized conditions (e.g., voltage, current, exposure time,

and distance).

The optical density of the radiographic image of the composite specimen is compared to the

densities of the different steps of the aluminum wedge.
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The radiopacity is expressed as the equivalent thickness of aluminum that produces the

same optical density as the 1.0 mm thick composite specimen.
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Caption: Interrelationship of barium glass filler properties and the final performance

characteristics of the dental composite.

Experimental Workflow for Filler Characterization
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Experimental Workflow
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Caption: A typical experimental workflow for the characterization of the inorganic filler in a

dental composite.

Conclusion
The barium glass filler is a critical component of Herculite XR, dictating its key clinical

properties. Its carefully controlled chemical composition, particle size distribution, and surface

treatment are all essential for the long-term success of restorations. This technical guide has

provided a comprehensive overview of these properties and the experimental methodologies
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used for their characterization, offering a valuable resource for further research and

development in the field of dental biomaterials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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